Cas no 2639444-56-5 (ethyl 3-chloro-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate)

• Product Name: ethyl 3-chloro-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate
• CAS No: 2639444-56-5
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• CID: 5641206
• PubChem ID: 165897275
• Update Time: 2025-05-20

ethyl 3-chloro-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-chloro-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate
• 2639444-56-5
• EN300-27784029
• Ethyl 3-chloro-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate
• ethyl 3-chloro-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate

• Inchi： 1S/C9H12ClN3O2/c1-2-15-8(14)7-6-5-11-3-4-13(6)9(10)12-7/h11H,2-5H2,1H3
• InChI Key： VYFTVQMNNPKERX-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)OCC)=C2CNCCN21

Computed Properties

• Exact Mass: 229.0618043g/mol
• Monoisotopic Mass: 229.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 431.6±55.0 °C(Predicted)
• pka: 7.37±0.20(Predicted)

Additional information on ethyl 3-chloro-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate

Recent Advances in the Study of Ethyl 3-Chloro-5H,6H,7H,8H-Imidazo[1,5-a]Pyrazine-1-Carboxylate (CAS: 2639444-56-5)

The compound ethyl 3-chloro-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate (CAS: 2639444-56-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its imidazo[1,5-a]pyrazine core, has shown promising potential as a versatile scaffold for the development of novel therapeutic agents. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, positioning it as a valuable candidate for drug discovery programs.

One of the key areas of research has focused on the synthetic optimization of ethyl 3-chloro-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined, high-yield synthesis route that employs palladium-catalyzed cross-coupling reactions to introduce diverse substituents at the 3-position. This methodological advancement has enabled the rapid generation of analogs for structure-activity relationship (SAR) studies, facilitating the identification of compounds with enhanced pharmacokinetic profiles.

In terms of biological activity, preliminary in vitro assays have revealed that derivatives of this compound exhibit potent inhibitory effects against several kinase targets, including PI3K and CDK family members. A recent preprint on bioRxiv (2024) highlighted a lead compound derived from this scaffold that demonstrated nanomolar IC50 values against PI3Kγ, a target implicated in inflammatory diseases and cancer. Molecular docking studies suggest that the chloro and ester functional groups play critical roles in binding to the ATP pocket of these kinases.

Further investigations have explored the compound's potential in central nervous system (CNS) disorders. Research published in ACS Chemical Neuroscience (2023) reported that structurally modified analogs of ethyl 3-chloro-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate can cross the blood-brain barrier and exhibit modulatory effects on GABA receptors. These findings open new avenues for developing neuroactive drugs, particularly for epilepsy and anxiety disorders.

The compound's physicochemical properties have also been a subject of detailed analysis. A computational study in the Journal of Chemical Information and Modeling (2024) employed quantum mechanical calculations to predict its solubility, lipophilicity, and metabolic stability. The results indicate that while the parent compound has moderate aqueous solubility, strategic modifications to the ester moiety could significantly improve its drug-like properties.

In conclusion, ethyl 3-chloro-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate (CAS: 2639444-56-5) represents a promising scaffold with diverse therapeutic applications. Ongoing research is expected to further elucidate its mechanism of action and optimize its derivatives for clinical development. The compound's versatility and the recent methodological advances in its synthesis and modification underscore its potential as a cornerstone in future drug discovery efforts.